2-(2-hydroxyethylamino)-4-chlorobenzoic Acid

• Molecular Formula: C9H10ClNO3
• Molecular Weight: 215.63 g/mol
• IUPAC Name: 4-chloro-2-(2-hydroxyethylamino)benzoic acid
• InChI: InChI=1S/C9H10ClNO3/c10-6-1-2-7(9(13)14)8(5-6)11-3-4-12/h1-2,5,11-12H,3-4H2,(H,13,14)
• InChI Key: RVYFJXKJCXAZDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NCCO)C(=O)O

Description

2-(2-hydroxyethylamino)-4-chlorobenzoic Acid is a useful research compound. Its molecular formula is C9H10ClNO3 and its molecular weight is 215.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

First, 2,4-dichlorobenzoic acid (VI) (19.1 g) and cupric chloride (200 mg) were added to ethanolamine (XI) (36.6 g) and the solution was reacted at 80 to 90° C. for 4.5 hours. After the reaction, the pH of the reaction solution was adjusted to 1 by addition of concentrated hydrochloric acid, and then the resulting precipitate was collected by filtration to give 20.9 g of 2-(2-hydroxyethylamino)-4-chlorobenzoic acid (IX) (yield, 97%).